Cas no 1250824-05-5 (6-(azidomethyl)-4-chloro-1,3-dioxaindane)

• Product Name: 6-(azidomethyl)-4-chloro-1,3-dioxaindane
• CAS No: 1250824-05-5
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD14652589
• CID: 5242662
• PubChem ID: 61373834
• Update Time: 2025-06-08

6-(azidomethyl)-4-chloro-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 6-(azidomethyl)-4-chloro-1,3-dioxaindane
• 6-(Azidomethyl)-4-chloro-1,3-benzodioxole

• MDL： MFCD14652589
• Inchi： 1S/C8H6ClN3O2/c9-6-1-5(3-11-12-10)2-7-8(6)14-4-13-7/h1-2H,3-4H2
• InChI Key： PSIAWARYCHFOTD-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN=[N+]=[N-])=CC2=C1OCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3.2
• Topological Polar Surface Area: 32.8

Additional information on 6-(azidomethyl)-4-chloro-1,3-dioxaindane

Introduction to 6-(azidomethyl)-4-chloro-1,3-dioxaindane (CAS No. 1250824-05-5)

6-(azidomethyl)-4-chloro-1,3-dioxaindane, identified by the Chemical Abstracts Service Number (CAS No.) 1250824-05-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic molecule, featuring a dioxane ring substituted with an azidomethyl group and a chloro substituent, has garnered attention due to its versatile reactivity and potential applications in drug development. The unique structural attributes of this compound make it a valuable intermediate in constructing more complex molecular architectures, particularly in the synthesis of bioactive molecules.

The dioxaindane core of 6-(azidomethyl)-4-chloro-1,3-dioxaindane provides a stable scaffold that can undergo various functionalization reactions. The presence of the azidomethyl group at the sixth position introduces a highly reactive azide moiety, which is widely utilized in cross-coupling reactions such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is particularly relevant in modern drug discovery, enabling the rapid construction of conjugates and polymers with therapeutic potential. Additionally, the chloro substituent at the fourth position offers further opportunities for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups.

In recent years, there has been growing interest in leveraging such versatile intermediates for the development of novel therapeutic agents. For instance, researchers have explored the use of 6-(azidomethyl)-4-chloro-1,3-dioxaindane as a precursor in the synthesis of protease inhibitors and kinase inhibitors. These enzymes play crucial roles in various biological pathways, making them attractive targets for drug intervention. The ability to modify the dioxaindane scaffold through selective reactions has enabled the generation of libraries of compounds with tailored pharmacological properties.

One notable application involves the use of 6-(azidomethyl)-4-chloro-1,3-dioxaindane in the preparation of bioconjugates for imaging and therapeutic purposes. The azide functionality can be coupled with fluorophores or other imaging agents via CuAAC, allowing for the development of probes that can be used in high-throughput screening and live-cell imaging. Such tools are invaluable for understanding biological processes at the molecular level and have implications in both diagnostic and therapeutic research.

The synthetic utility of 6-(azidomethyl)-4-chloro-1,3-dioxaindane extends beyond pharmaceutical applications. In materials science, this compound has been investigated as a building block for polymers and coatings with unique properties. The reactivity of the azide and chloro groups allows for controlled polymerization techniques, leading to materials with enhanced durability and functionality. These advancements highlight the broad applicability of 6-(azidomethyl)-4-chloro-1,3-dioxaindane across multiple disciplines.

Recent studies have also explored the mechanistic aspects of reactions involving 6-(azidomethyl)-4-chloro-1,3-dioxaindane. Understanding these mechanisms is crucial for optimizing synthetic protocols and predicting reaction outcomes. Computational methods have been employed to model the interactions between this compound and various catalysts or reagents, providing insights into transition states and reaction pathways. Such computational studies not only accelerate experimental design but also contribute to a deeper understanding of organic chemistry principles.

The safety profile of 6-(azidomethyl)-4-chloro-1,3-dioxaindane is another critical consideration in its application. While this compound is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be optimized to prevent degradation, particularly when exposed to light or moisture. Additionally, waste disposal must adhere to environmental guidelines to minimize ecological impact.

In conclusion,6-(azidomethyl)-4-chloro-1,3-dioxaindane (CAS No. 1250824-05-5) represents a fascinating compound with significant potential in synthetic chemistry and drug development. Its unique structural features and reactivity make it a valuable tool for researchers across various fields. As our understanding of organic transformations continues to evolve,6-(azidomethyl)-4-chloro-1,3-dioxaindane will undoubtedly play an increasingly important role in advancing scientific discovery.